Cas no 175683-21-3 (2-Hexadecyl-2-(hydroxymethyl)propane-1,3-diol)

2-Hexadecyl-2-(hydroxymethyl)propane-1,3-diol structure
175683-21-3 structure
Product Name:2-Hexadecyl-2-(hydroxymethyl)propane-1,3-diol
CAS No:175683-21-3
MF:C20H42O3
MW:330.545687198639
CID:2782569
Update Time:2023-08-07

2-Hexadecyl-2-(hydroxymethyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 2-HEXADECYL-2-(HYDROXYMETHYL)PROPANE-1,3-DIOL
    • 2-Hexadecyl-2-(hydroxymethyl)propane-1,3-diol
    • Inchi: 1S/C20H42O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20(17-21,18-22)19-23/h21-23H,2-19H2,1H3
    • InChI Key: LJPZFLMYVDXBLO-UHFFFAOYSA-N
    • SMILES: OCC(CO)(CO)CCCCCCCCCCCCCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 18
  • Complexity: 219
  • XLogP3: 6.8
  • Topological Polar Surface Area: 60.7
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk